Cas no 1084941-03-6 (Methyl 2-(4-methoxyphenyl)-5-methyloxazole-4-carboxylate)

• Product Name: Methyl 2-(4-methoxyphenyl)-5-methyloxazole-4-carboxylate
• CAS No: 1084941-03-6
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 2869417
• Update Time: 2025-05-23

Methyl 2-(4-methoxyphenyl)-5-methyloxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-(4-METHOXYPHENYL)-5-METHYLOXAZOLE-4-CARBOXYLATE
• 2-(4-Methoxyphenyl)-5-methyloxazole-4-carboxylic acid methyl ester
• Methyl 2-(4-methoxyphenyl)-5-methyloxazole-4-carboxylate

• Inchi： 1S/C13H13NO4/c1-8-11(13(15)17-3)14-12(18-8)9-4-6-10(16-2)7-5-9/h4-7H,1-3H3
• InChI Key： WQFLVVIMDAZCQF-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)N=C1C1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• XLogP3: 2.6
• Topological Polar Surface Area: 61.6

Additional information on Methyl 2-(4-methoxyphenyl)-5-methyloxazole-4-carboxylate

Introduction to Methyl 2-(4-methoxyphenyl)-5-methyloxazole-4-carboxylate (CAS No. 1084941-03-6)

Methyl 2-(4-methoxyphenyl)-5-methyloxazole-4-carboxylate, with the CAS number 1084941-03-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which have been extensively studied for their diverse biological activities and applications in drug design. The structure of this compound features a methyl ester group attached to an oxazole ring, which is further substituted with a methoxyphenyl group and a methyl group at specific positions. These structural features contribute to its unique chemical properties and potential biological functions.

The synthesis of Methyl 2-(4-methoxyphenyl)-5-methyloxazole-4-carboxylate involves a series of well-defined organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis.

One of the most promising applications of Methyl 2-(4-methoxyphenyl)-5-methyloxazole-4-carboxylate lies in its potential as a lead compound in drug discovery. Studies have shown that oxazole derivatives exhibit various bioactivities, including anti-inflammatory, antitumor, and antimicrobial properties. For instance, recent research has highlighted the ability of this compound to inhibit certain enzymes associated with inflammatory pathways, making it a candidate for the development of anti-inflammatory agents.

In addition to its pharmacological applications, Methyl 2-(4-methoxyphenyl)-5-methyloxazole-4-carboxylate has also been investigated for its role in material science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and sensors. Researchers have reported that this compound can act as an efficient electron acceptor in organic photovoltaic devices, enhancing their energy conversion efficiency.

The toxicity profile of Methyl 2-(4-methoxyphenyl)-5-methyloxazole-4-carboxylate has been a subject of recent studies. Initial findings suggest that it exhibits low toxicity at therapeutic doses, which is encouraging for its potential use in pharmaceutical applications. However, further long-term studies are required to fully understand its safety profile and ensure its suitability for human use.

In conclusion, Methyl 2-(4-methoxyphenyl)-5-methyloxazole-4-carboxylate (CAS No. 1084941-03-6) is a versatile compound with a wide range of potential applications in medicine and materials science. Its unique structure and properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its biological and chemical behaviors, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.